9-Pohsa
9-Pohsa
9-[(9Z)-hexadecenoyloxy]octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of (9Z)-hexadecenoic acid with the hydroxy group of 9-hydroxyoctadecanoic acid. It is a fatty acid ester and a monocarboxylic acid. It is functionally related to a 9-hydroxyoctadecanoic acid and a palmitoleic acid. It is a conjugate acid of a 9-[(9Z)-hexadecenoyloxy]octadecanoate.
Brand Name:
Vulcanchem
CAS No.:
1481636-43-4
VCID:
VC0160506
InChI:
InChI=1S/C34H64O4/c1-3-5-7-9-11-12-13-14-15-16-18-23-27-31-34(37)38-32(28-24-20-17-10-8-6-4-2)29-25-21-19-22-26-30-33(35)36/h12-13,32H,3-11,14-31H2,1-2H3,(H,35,36)/b13-12-
SMILES:
CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCC
Molecular Formula:
C34H64O4
Molecular Weight:
536.9 g/mol
9-Pohsa
CAS No.: 1481636-43-4
Cat. No.: VC0160506
Molecular Formula: C34H64O4
Molecular Weight: 536.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 9-[(9Z)-hexadecenoyloxy]octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of (9Z)-hexadecenoic acid with the hydroxy group of 9-hydroxyoctadecanoic acid. It is a fatty acid ester and a monocarboxylic acid. It is functionally related to a 9-hydroxyoctadecanoic acid and a palmitoleic acid. It is a conjugate acid of a 9-[(9Z)-hexadecenoyloxy]octadecanoate. |
|---|---|
| CAS No. | 1481636-43-4 |
| Molecular Formula | C34H64O4 |
| Molecular Weight | 536.9 g/mol |
| IUPAC Name | 9-[(Z)-hexadec-9-enoyl]oxyoctadecanoic acid |
| Standard InChI | InChI=1S/C34H64O4/c1-3-5-7-9-11-12-13-14-15-16-18-23-27-31-34(37)38-32(28-24-20-17-10-8-6-4-2)29-25-21-19-22-26-30-33(35)36/h12-13,32H,3-11,14-31H2,1-2H3,(H,35,36)/b13-12- |
| Standard InChI Key | VCXRHEIVUHPWLL-SEYXRHQNSA-N |
| Isomeric SMILES | CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCC/C=C\CCCCCC |
| SMILES | CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCC |
| Canonical SMILES | CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCC |
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